Cas no 828300-51-2 (trans-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid)

• Product Name: trans-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid
• CAS No: 828300-51-2
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD30803497
• CID: 716056
• PubChem ID: 12180483
• Update Time: 2025-06-11

trans-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Piperidinedicarboxylicacid, 2-methyl-, 1-(1,1-dimethylethyl) ester, (2R,3S)-rel-
• (2S,3R)-1-BOC-2-METHYL-PIPERIDINE-3-CARBOXYLIC ACID,
• 2S,3R-1-BOC-2-METHYL-PIPERIDINE-3-CARBOXYLIC ACID
• trans-1-Boc-2-methyl-piperidine-3-carboxylic acid
• trans-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid
• CS-0077417
• MFCD04114950
• (2S,3R)-1-(tert-butoxycarbonyl)-2-methylpiperidine-3-carboxylic acid
• 828300-51-2
• (2S,3R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid
• (2S,3R)-1-Boc-2-methylpiperidine-3-carboxylic acid
• trans-(+/-)-1-(tert-butoxycarbonyl)-2-methylpiperidine-3-carboxylic acid
• SCHEMBL17922925
• (2S,3R)-1-Boc-2-methyl-piperidine-3-carboxylic acid
• 1260591-23-8
• TZNCDXAIDIETKV-DTWKUNHWSA-N
• (2S,3R)-1-(tert-butoxycarbonyl)-2-methylpiperidine-3-carboxylicacid
• (2S,3R)-2-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-3-carboxylic acid
• rel-(2S,3R)-1-(tert-Butoxycarbonyl)-2-methylpiperidine-3-carboxylic acid
• trans-1-Boc-2-methylpiperidine-3-carboxylic acid

• MDL： MFCD30803497
• Inchi： 1S/C12H21NO4/c1-8-9(10(14)15)6-5-7-13(8)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)/t8-,9+/m0/s1
• InChI Key： TZNCDXAIDIETKV-DTWKUNHWSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H](C(=O)O)[C@@H]1C)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84000
• LogP: 2.04450

Additional information on trans-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid

Comprehensive Overview of trans-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid (CAS No. 828300-51-2)

trans-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid (CAS No. 828300-51-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal in drug discovery due to their structural versatility and bioactivity. The presence of both tert-butoxycarbonyl (Boc) and carboxylic acid functional groups makes it a valuable intermediate for peptide coupling, prodrug design, and chiral synthesis.

In recent years, the demand for high-purity chiral intermediates like trans-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid has surged, driven by advancements in asymmetric catalysis and targeted drug delivery systems. Researchers frequently search for "Boc-protected piperidine derivatives" or "CAS 828300-51-2 applications" to explore its role in neuropharmacology and enzyme inhibition studies. Its stereochemistry (trans-configuration) is particularly significant for modulating receptor selectivity, a hot topic in GPCR-targeted drug development.

The synthesis of trans-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid typically involves multi-step organic reactions, including Boc protection, enantioselective hydrogenation, and carboxylation. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and stereochemical integrity. Notably, its logP value and solubility profile are critical parameters for formulation scientists optimizing oral bioavailability in preclinical studies.

From an industrial perspective, CAS 828300-51-2 aligns with the growing trend of "green chemistry" and "sustainable synthesis." Manufacturers are increasingly adopting catalytic methods to reduce waste, a concern highlighted in searches like "eco-friendly Boc deprotection." Additionally, its stability under physiological pH conditions makes it a candidate for prodrug strategies, a frequently searched topic in ADME optimization.

In conclusion, trans-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid exemplifies the intersection of medicinal chemistry and process innovation. Its applications span from small-molecule APIs to bioconjugation, addressing contemporary challenges like drug resistance and selective toxicity. As research evolves, this compound continues to attract attention for its potential in next-generation therapeutics.